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Compound of Interest

Compound Name:
1-Methoxycyclopropane-1-

carbaldehyde

CAS No.: 42083-00-1

Cat. No.: B2699329

Get Quote

Executive Summary
1-Methoxycyclopropane-1-carbaldehyde (and its silylated derivatives) serves as a masked

-formyl propionate equivalent. Unlike traditional enolates that react at the

-position, this strained carbocycle undergoes ring opening to functionalize the

-position, enabling the rapid construction of 1,4-dicarbonyl systems,

-lactones, and cyclopentanoids.

Key Applications
Synthesis of

-Keto Esters/Aldehydes: Direct access to 1,4-dicarbonyls.

Natural Product Scaffolds: Rapid assembly of hydroazulene and cyclopentanoid cores via

[3+2] annulation.
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Drug Discovery: Installation of the gem-disubstituted cyclopropane pharmacophore or ring-

opened

-amino acid derivatives.

Mechanistic Principles
The utility of 1-methoxycyclopropane-1-carbaldehyde lies in its "Spring-Loaded" ring strain

(~27 kcal/mol). The geminal placement of a donor (-OMe) and an acceptor (-CHO) creates a

push-pull system that lowers the activation energy for ring opening.

Pathway A: The Homoenolate Pathway (Nucleophilic)
In this mode, the cyclopropane acts as a 1,3-dipole equivalent.

Activation: A Lewis Acid (e.g.,

,

) coordinates to the carbonyl.

Ring Opening: The C1-C2 bond cleaves. The electrons from the donor (-OMe) stabilize the

developing positive charge at C1, while the metal stabilizes the enolate at C2/C3.

Reaction: The resulting species reacts with an external electrophile (E+) at the

-carbon.

Pathway B: The Radical Pathway (Single Electron
Transfer)

Initiation: Single Electron Transfer (SET) (e.g., via

or photoredox) generates a ketyl radical.

-Scission: The ring opens to form a

-radical enolate.

Trapping: The radical is trapped by an alkene or radical acceptor.
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Figure 1: Divergent reaction pathways for 1-methoxycyclopropane-1-carbaldehyde.

Experimental Protocols
Protocol A: Preparation of the Reagent
Note: While the aldehyde is reactive, the Trimethylsilyl (TMS) Cyanohydrin or Silyl Enol Ether

derivatives are often used to modulate reactivity and prevent premature polymerization.

Synthesis of 1-Methoxycyclopropane-1-carbaldehyde (via Oxidation)

Starting Material: 1-Methoxycyclopropylmethanol (commercially available or synthesized

from methyl 1-methoxycyclopropanecarboxylate).

Reagents: Oxalyl chloride (

eq), DMSO (

eq),

(

eq), DCM.

Procedure (Swern Oxidation):

Cool oxalyl chloride in DCM to

.[1]

Add DMSO dropwise; stir 15 min.

Add 1-methoxycyclopropylmethanol dropwise; stir 30 min.

Add

; warm to

.

Critical Step: Quench with phosphate buffer (pH 7) to prevent acid-catalyzed ring opening.
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Isolation: Rapid filtration through neutral alumina. Do not use silica gel as the acidity

opens the ring.

Protocol B: Homoenolate Alkylation (Nakamura Method)
This protocol uses the silyl ether derivative, which is the "Gold Standard" homoenolate

equivalent, generated in situ or pre-formed from the aldehyde/ester.

Reagents:

Substrate: 1-Methoxy-1-(trimethylsilyloxy)cyclopropane (or derived from the aldehyde via

TMSCl/Base).

Catalyst:

(1.0 M in DCM) or

.

Electrophile: Benzaldehyde (or other aldehyde/ketone).

Step-by-Step Workflow:

Setup: Flame-dry a 50 mL Schlenk flask under Argon.

Solvent: Add anhydrous

(10 mL).

Catalyst Addition: Cool to

. Add

(

equiv) dropwise. The solution will turn yellow/orange.

Reagent Addition: Add the 1-methoxycyclopropane derivative (

equiv) slowly. Stir for 15 min.
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Observation: The formation of the titanium homoenolate is rapid.

Electrophile Addition: Add the electrophile (e.g., Benzaldehyde,

equiv).

Reaction: Stir at

for 2 hours. Monitor by TLC (Alumina plates).

Quench: Pour into a vigorously stirred mixture of saturated

and

.

Purification: The product is a

-keto alcohol (or hemiacetal). Purify via flash chromatography on neutral silica.

Data Output: Typical Yields

Electrophile Catalyst Product Type Yield (%)

| Benzaldehyde |

|

-Hydroxy Ketone | 82-88% | | Cyclohexanone |

|

-Hydroxy Ketone | 75-80% | | Acetal |

|

-Alkoxy Ester | 90-95% | | Enone |

| 1,6-Dicarbonyl | 65-70% |

Troubleshooting & Critical Parameters
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Ring Stability (The "Goldilocks" Zone)
The 1-methoxycyclopropane ring is acid-sensitive.

Problem: Spontaneous ring opening during storage.

Solution: Store the aldehyde as the dimethyl acetal or at

with trace

stabilizer.

Validation: Check NMR for the disappearance of cyclopropyl protons (

0.8–1.2 ppm) and appearance of olefinic signals (indicating ring opening).

Catalyst Selection
: Strong Lewis acid. Best for reacting with aldehydes/ketones. Risk:[2][3] Can cause double-
bond migration if warmed too fast.

: Milder. Best for conjugate additions (Michael acceptors).

: Required for radical pathways. Must be freshly prepared or titrated (deep blue color).

Regioselectivity (C1 vs C2 Attack)
Homoenolate Mode (Desired): Nucleophile attacks the electrophile using the

-carbon electrons. Favored by Silyl Enol Ether precursors.

Homo-Michael Mode (Undesired): External nucleophile attacks the cyclopropane ring.

Favored if the reaction mixture contains free amines or strong nucleophiles before

homoenolate formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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